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molecular formula C8H9Cl2N B1590997 2-(3,5-Dichlorophenyl)ethanamine CAS No. 67851-51-8

2-(3,5-Dichlorophenyl)ethanamine

Cat. No. B1590997
CAS RN: 67851-51-8
M. Wt: 190.07 g/mol
InChI Key: HEEUTZAJXBKBEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09096567B2

Procedure details

2-(3,5-dichlorophenyl)acetonitrile (155.5 mg, 0.836 mmol), 0.3 molar in THF, was heated to reflux and then treated with Borane-methyl sulfide complex (87.20 μL, 0.919 mmol). After 1 hour of refluxing, the reaction mixture was cooled to ambient temperature and then treated dropwise with 5.0 molar hydrochloric acid (601.8 μl, 3.009 mmol). The reaction mixture was heated to reflux for an additional 30 minutes. After 30 minutes the reaction mixture was cooled to 0° C. and treated with 1.0 molar sodium hydroxide (4597 μL, 4.597 mmol). The reaction mixture was diluted with diethyl ether and partitioned with deionized water. The organic layer was dried with potassium carbonate 98% powder, filtered, concentrated, and dried for one minute under high vacuum to provide the title compound (135.2 mg, 0.7113 mmol, 85.1% yield) as a light yellow oil.
Name
2-(3,5-dichlorophenyl)acetonitrile
Quantity
155.5 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
601.8 μL
Type
reactant
Reaction Step Two
Name
sodium hydroxide
Quantity
4597 μL
Type
reactant
Reaction Step Three
Name
diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title compound
Yield
85.1%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][C:10]#[N:11])[CH:5]=[C:6]([Cl:8])[CH:7]=1.Cl.[OH-].[Na+]>C1COCC1.C(OCC)C>[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][CH2:10][NH2:11])[CH:5]=[C:6]([Cl:8])[CH:7]=1 |f:2.3|

Inputs

Step One
Name
2-(3,5-dichlorophenyl)acetonitrile
Quantity
155.5 mg
Type
reactant
Smiles
ClC=1C=C(C=C(C1)Cl)CC#N
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Two
Name
hydrochloric acid
Quantity
601.8 μL
Type
reactant
Smiles
Cl
Step Three
Name
sodium hydroxide
Quantity
4597 μL
Type
reactant
Smiles
[OH-].[Na+]
Step Four
Name
diethyl ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to reflux
ADDITION
Type
ADDITION
Details
treated with Borane-methyl sulfide complex (87.20 μL, 0.919 mmol)
TEMPERATURE
Type
TEMPERATURE
Details
After 1 hour of refluxing
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for an additional 30 minutes
Duration
30 min
TEMPERATURE
Type
TEMPERATURE
Details
After 30 minutes the reaction mixture was cooled to 0° C.
Duration
30 min
CUSTOM
Type
CUSTOM
Details
partitioned with deionized water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried with potassium carbonate 98% powder
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
dried for one minute under high vacuum
Duration
1 min

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C=C(C=C(C1)Cl)CCN
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.7113 mmol
AMOUNT: MASS 135.2 mg
YIELD: PERCENTYIELD 85.1%
YIELD: CALCULATEDPERCENTYIELD 85.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.